Cas no 1927-68-0 (2-Butoxyoxane)

• Product Name: 2-Butoxyoxane
• CAS No: 1927-68-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD31807279
• CID: 202734
• PubChem ID: 263176
• Update Time: 2025-04-24

2-Butoxyoxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,2-butoxytetrahydro-
• 2-butoxyoxane
• 2-(butyloxy)tetrahydro-2H-pyran
• 2-Butoxytetrahydropyran
• 2H-Pyran,2-butoxytetrahydro
• tetrahydro-2-butoxy-2H-pyran
• 2-Butoxytetrahydro-2H-pyran
• 2H-Pyran, 2-butoxytetrahydro-
• NSC97537
• 2-Butoxytetrahydro-2H-pyran #
• HVHNQFALNKRKQY-UHFFFAOYSA-N
• MFCD31807279
• Butyl tetrahydropyranyl ether
• AS-58981
• 1927-68-0
• DTXSID40294643
• CS-0161423
• D80647
• AKOS037645236
• RU757R24GH
• NSC-97537
• SCHEMBL2738489
• Pyran, 2-butoxytetrahydro-
• DTXCID50245782
• 2-Butoxyoxane

• MDL： MFCD31807279
• Inchi： 1S/C9H18O2/c1-2-3-7-10-9-6-4-5-8-11-9/h9H,2-8H2,1H3
• InChI Key： HVHNQFALNKRKQY-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCC

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 2.32970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Butoxyoxane

Introduction to 2-Butoxyoxane (CAS No: 1927-68-0)

2-Butoxyoxane, also known by its chemical name 1,4-dioxane-2-methanol, is a significant compound in the field of organic chemistry and industrial applications. With a CAS number of 1927-68-0, this heterocyclic ether has garnered considerable attention due to its unique structural properties and versatile reactivity. The compound belongs to the dioxane family, characterized by a oxygen bridge connecting two carbon atoms in a six-membered ring. This structural motif imparts distinctive chemical behavior, making 2-butoxyoxane a valuable intermediate in synthetic chemistry.

The molecular structure of 2-butoxyoxane consists of a dioxane ring substituted with a butyl group at the 2-position and a hydroxyl group at the 1-position. This configuration enhances its solvency properties, making it an effective solvent in various industrial processes. The presence of both the hydroxyl and ether functionalities allows for further chemical modifications, enabling its use as a precursor in the synthesis of more complex molecules.

In recent years, 2-butoxyoxane has been increasingly studied for its potential applications in pharmaceutical research. Its ability to act as a protecting group or a solvent in organic reactions has made it useful in the synthesis of fine chemicals and pharmaceutical intermediates. Moreover, the compound's stability under various reaction conditions has been exploited in multi-step synthetic pathways, contributing to its growing importance in medicinal chemistry.

One of the most notable applications of 2-butoxyoxane is in the development of novel drug candidates. Researchers have leveraged its structural features to design molecules with enhanced bioavailability and reduced toxicity. For instance, studies have shown that derivatives of 2-butoxyoxane can improve the solubility of poorly water-soluble drugs, facilitating their absorption and distribution within the body. This property is particularly crucial in drug formulation, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy.

Furthermore, 2-butoxyoxane has found utility in the field of polymer chemistry. Its ability to act as a monomer or modifier in polymer synthesis has led to the development of advanced materials with tailored properties. These polymers exhibit improved flexibility, thermal stability, and chemical resistance, making them suitable for applications ranging from coatings to high-performance plastics. The versatility of 2-butoxyoxane as a building block in polymer chemistry underscores its significance beyond traditional organic synthesis.

The industrial production and handling of 2-butoxyoxane must adhere to stringent safety protocols due to its reactivity and potential health effects. While it is not classified as a hazardous material under standard regulations, proper ventilation and personal protective equipment are recommended during its use. Industrial processes involving 2-butoxyoxane often employ catalytic systems to optimize reaction efficiency while minimizing byproduct formation.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 2-butoxyoxane. Catalytic processes that reduce energy consumption and waste generation are being prioritized. Additionally, efforts have been made to develop biodegradable derivatives of 2-butoxyoxane, which could offer environmentally friendly alternatives for industrial applications.

The role of computational chemistry in understanding the behavior of 2-butoxyoxane cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and optimize synthetic routes with greater precision. These computational tools have been instrumental in designing experiments that maximize yield while minimizing unwanted side reactions.

In conclusion, 2-butoxyoxane (CAS No: 1927-68-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and polymer chemistry. Its unique structural features and reactivity make it an invaluable tool for chemists seeking innovative solutions for complex chemical problems. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical science.